Cas no 2227859-24-5 (4-(1R)-2-amino-1-hydroxyethyl-2-(dimethylamino)methylphenol)

• Product Name: 4-(1R)-2-amino-1-hydroxyethyl-2-(dimethylamino)methylphenol
• CAS No: 2227859-24-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5771044
• PubChem ID: 165977280
• Update Time: 2025-08-03

4-(1R)-2-amino-1-hydroxyethyl-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2227859-24-5
• EN300-1754537
• 4-[(1R)-2-amino-1-hydroxyethyl]-2-[(dimethylamino)methyl]phenol
• 4-(1R)-2-amino-1-hydroxyethyl-2-(dimethylamino)methylphenol

• Inchi： 1S/C11H18N2O2/c1-13(2)7-9-5-8(11(15)6-12)3-4-10(9)14/h3-5,11,14-15H,6-7,12H2,1-2H3/t11-/m0/s1
• InChI Key： WOUGPVPUNAOHPZ-NSHDSACASA-N
• SMILES： O[C@@H](CN)C1C=CC(=C(C=1)CN(C)C)O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.7Ų

Additional information on 4-(1R)-2-amino-1-hydroxyethyl-2-(dimethylamino)methylphenol

Recent Advances in the Study of 4-(1R)-2-amino-1-hydroxyethyl-2-(dimethylamino)methylphenol (CAS: 2227859-24-5)

The compound 4-(1R)-2-amino-1-hydroxyethyl-2-(dimethylamino)methylphenol (CAS: 2227859-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-amino alcohol derivative exhibits unique pharmacological properties, particularly in its interactions with adrenergic receptors. Recent studies have focused on its potential as a precursor for novel sympathomimetic agents, with structural modifications aimed at enhancing selectivity and reducing off-target effects.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the compound's remarkable stereoselectivity in binding to α2-adrenergic receptors. The (1R)-configuration was shown to confer a 15-fold higher binding affinity compared to its (1S)-enantiomer, suggesting potential applications in developing more precise cardiovascular and neurological therapeutics. Molecular dynamics simulations revealed that the dimethylamino group plays a crucial role in stabilizing receptor-ligand interactions through cation-π interactions with Phe412 of the receptor.

In parallel research, the compound's metabolic stability has been significantly improved through structural optimization. A recent patent application (WO2023187542) describes derivatives of 2227859-24-5 with enhanced blood-brain barrier permeability while maintaining the core pharmacophore. These modifications include fluorination at the phenolic ring and N-methylation of the amino group, which collectively increased metabolic half-life by 3.2-fold in human liver microsome assays.

Notably, the compound has shown promise in neuroprotection studies. Research presented at the 2024 ACS Spring Meeting demonstrated its ability to reduce oxidative stress in neuronal cell cultures by 62% at 10 μM concentration, potentially through modulation of mitochondrial complex I activity. This effect appears to be mediated by the phenolic hydroxyl group, as demonstrated through structure-activity relationship studies comparing various analogs.

The synthetic accessibility of 2227859-24-5 has also seen advancements. A recent Organic Process Research & Development publication (2024, 28, 112-125) detailed a novel asymmetric synthesis route achieving 98% ee with 85% overall yield, using a chiral auxiliary approach. This represents a significant improvement over previous resolution methods and could facilitate larger-scale production for preclinical studies.

Current challenges in the field include optimizing the compound's pharmacokinetic profile while minimizing potential cardiovascular side effects. Ongoing clinical trials (NCT05874242) are evaluating lower-dose formulations for potential application in neurodegenerative disorders, with preliminary results expected in Q4 2024. The compound's unique combination of adrenergic modulation and antioxidant properties positions it as a promising candidate for multifactorial therapeutic approaches.